Cas no 30369-04-1 (1,3,5-Triazin-2-amine,4-heptadecyl-6-(trichloromethyl)-)

• Product Name: 1,3,5-Triazin-2-amine,4-heptadecyl-6-(trichloromethyl)-
• CAS No: 30369-04-1
• MF: C₂₁H₃₇Cl₃N₄
• MW: 451.904282331467
• CID: 315329
• Update Time: 2024-01-28

1,3,5-Triazin-2-amine,4-heptadecyl-6-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,4-heptadecyl-6-(trichloromethyl)-
• 2-amino-4-heptadecyl-6-trichloromethyl-symm-triazine
• 1,3,5-Triazin-2-amine, 4-heptadecyl-6-(trichloromethyl)-

• Inchi： 1S/C21H37Cl3N4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26-19(21(22,23)24)28-20(25)27-18/h2-17H2,1H3,(H2,25,26,27,28)
• InChI Key： YSRVSMKUAOINGW-UHFFFAOYSA-N
• SMILES： N1=C(C(Cl)(Cl)Cl)N=C(CCCCCCCCCCCCCCCCC)N=C1N

Computed Properties

• Exact Mass: 450.20881
• Monoisotopic Mass: 450.20838
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7

Experimental Properties

• Density: 1.12
• Melting Point: 162-163 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 540.9°Cat760mmHg
• Flash Point: 280.9°C
• Refractive Index: 1.521
• PSA: 64.69
• pka: 2.63±0.10(Predicted)